Cas no 25444-84-2 (1-(1-Adamantyl)-3-ethylthiourea)

1-(1-Adamantyl)-3-ethylthiourea structure
25444-84-2 structure
Product Name:1-(1-Adamantyl)-3-ethylthiourea
CAS No:25444-84-2
MF:C13H22N2S
MW:238.392181873322
CID:2661312
Update Time:2023-08-06

1-(1-Adamantyl)-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(1-adamantyl)-3-ethylthiourea
    • Urea, 1-(1-adamantyl)-3-ethyl-2-thio-
    • Oprea1_420381
    • NVTAWIMBGGTFBI-UHFFFAOYSA-N
    • N-(1-Adamantyl)-N'-ethylthiourea #
    • ST50159648
    • (adamantanylamino)(ethylamino)methane-1-thione
    • Thiourea, N-ethyl-N'-tricyclo[3.3.1.1(3,7)]dec-1-yl-
    • 1-(1-Adamantyl)-3-ethylthiourea
    • Inchi: 1S/C13H22N2S/c1-2-14-12(16)15-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3,(H2,14,15,16)
    • InChI Key: NVTAWIMBGGTFBI-UHFFFAOYSA-N
    • SMILES: S=C(NCC)NC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • XLogP3: 3
  • Topological Polar Surface Area: 56.2
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